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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-Methoxypropylamine

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties of

3-Methoxypropylamine (MOPA), a versatile primary amine with significant applications across

various industrial sectors. This document is intended for researchers, scientists, and drug

development professionals, offering detailed data, a discussion of its chemical characteristics,

and a general methodology for property determination.

Note on Nomenclature: The information presented herein pertains to 3-Methoxypropylamine

(CAS No. 5332-73-0). While the initial request specified "Butyl(3-methoxypropyl)amine," the

extensive body of available scientific and safety data points towards the widespread use and

documentation of the primary amine, 3-Methoxypropylamine.

Chemical Identity and Structure
Chemical Name: 3-Methoxypropylamine

Synonyms: 1-Amino-3-methoxypropane, 3-Aminopropyl methyl ether, 3-MPA, 3-Methoxy-1-

propanamine[1][2]

CAS Number: 5332-73-0[1]

Molecular Formula: C₄H₁₁NO[3][4]
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Molecular Weight: 89.14 g/mol [5]

Chemical Structure:

Physicochemical Properties
The physicochemical properties of 3-Methoxypropylamine are summarized in the tables below.

These properties are crucial for its handling, application, and safety considerations in a

laboratory and industrial setting.

Table 1: General and Physical Properties
Property Value Reference

Appearance Colorless to faintly yellow liquid [1]

Odor Ammonia-like [3]

Density 0.874 g/mL at 25 °C

Boiling Point 117-118 °C at 733 mmHg

Melting Point -65 °C / -85 °F [3]

Vapor Pressure 12.0 mmHg at 20 °C [1]

Vapor Density 3.07 (vs air)

Refractive Index n20/D 1.417

Solubility
Miscible with water, ethanol,

toluene, acetone, and hexane

Table 2: Safety and Flammability Data
Property Value Reference

Flash Point 27 °C (80.6 °F) - closed cup

Autoignition Temperature 320 °C / 608 °F [3]

pH
11.4 - 11.9 (100 g/L aqueous

solution)
[3]
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Experimental Protocols
While specific, detailed experimental protocols for the determination of every physicochemical

property of 3-Methoxypropylamine are not readily available in the public domain, standardized

methods established by organizations such as the OECD (Organisation for Economic Co-

operation and Development) and ASTM (American Society for Testing and Materials) are

typically employed. Below is a generalized workflow for the determination of a key property like

the boiling point.

General Experimental Workflow for Boiling Point
Determination
A common method for determining the boiling point of a liquid is using the distillation method,

which aligns with OECD Test Guideline 103.

Apparatus Setup Measurement Data Analysis

Assemble Distillation Apparatus
(Flask, Condenser, Thermometer, Receiving Flask) Add Boiling Chips to Distillation Flask Place Sample in Distillation Flask Gently Heat the FlaskStart Experiment Record Temperature at First Drop of Distillate Observe and Record Boiling Range Correct for Atmospheric PressureCollect Data Report Corrected Boiling Point

Click to download full resolution via product page

A generalized workflow for determining the boiling point of a liquid.

Reactivity and Stability
Stability: 3-Methoxypropylamine is stable under normal conditions. It is, however, air-

sensitive and hygroscopic.[3][6]

Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[3]

Hazardous Decomposition Products: Upon combustion, it may produce nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[3]
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Applications
3-Methoxypropylamine's unique combination of properties makes it a valuable intermediate and

additive in various applications:

Water Treatment: It is used as a corrosion inhibitor in steam condensate systems and as a

flocculating agent.[2] It can also serve as a substitute for morpholine in water treatment

formulations.[2]

Coatings and Waxes: It is used to make amine soaps that act as emulsifiers in anionic

coatings and wax formulations.[2] The volatility of MOPA with water allows for the formation

of an insoluble wax film.

Synthesis: It serves as an intermediate in the manufacturing of pharmaceuticals, dyes (such

as disperse blue 60), and agrochemicals.

Other Uses: It is also found in insecticide emulsions, paint solvents, and textile auxiliaries.

Safety and Handling
3-Methoxypropylamine is a flammable liquid and is corrosive, causing severe skin burns and

eye damage.[4][7] It is also harmful if swallowed and may cause an allergic skin reaction.[3][6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this chemical.[6][7]

Handling: Use in a well-ventilated area and keep away from heat, sparks, and open flames.

[6][8] Ground and bond containers and receiving equipment to prevent static discharge.[6]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[6]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Logical Relationships in Safety Procedures
The following diagram illustrates the logical flow of actions in case of accidental exposure to 3-

Methoxypropylamine, as derived from safety data sheets.
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Skin Contact Eye Contact Inhalation

Accidental Exposure

Immediately remove contaminated clothing Rinse cautiously with water for several minutes Move person to fresh air

Rinse skin with water/shower for at least 15 minutes

Seek immediate medical attention

Remove contact lenses, if present and easy to do

Continue rinsing

Seek immediate medical attention

Keep comfortable for breathing

If breathing is difficult, give oxygen

Seek immediate medical attention

Click to download full resolution via product page

First aid procedures for exposure to 3-Methoxypropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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